Cas no 1153431-58-3 (7-methyl-1,2,4triazolo1,5-apyridin-5-amine)

• Product Name: 7-methyl-1,2,4triazolo1,5-apyridin-5-amine
• CAS No: 1153431-58-3
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD12113696
• CID: 4573190
• PubChem ID: 43665026
• Update Time: 2025-06-16

7-methyl-1,2,4triazolo1,5-apyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 7-methyl-[1,2,4]triazolo[1,5-a]pyridin-5-amine
• [1,2,4]Triazolo[1,5-a]pyridin-5-amine, 7-methyl-
• 7-methyl-1,2,4triazolo1,5-apyridin-5-amine

• MDL： MFCD12113696
• Inchi： 1S/C7H8N4/c1-5-2-6(8)11-7(3-5)9-4-10-11/h2-4H,8H2,1H3
• InChI Key： GLGYJXCSYWTPKB-UHFFFAOYSA-N
• SMILES： C12=NC=NN1C(N)=CC(C)=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 7-methyl-1,2,4triazolo1,5-apyridin-5-amine

Introduction to 7-Methyl-1,2,4-Triazolo[1,5-a]pyridin-5-amine (CAS No. 1153431-58-3)

7-Methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine (CAS No. 1153431-58-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their diverse biological activities and therapeutic applications. The unique structural features of 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine make it an attractive candidate for the development of novel drugs targeting various diseases.

The chemical structure of 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine consists of a triazolopyridine core with a methyl group at the 7-position and an amine group at the 5-position. This configuration imparts specific physicochemical properties that are crucial for its biological activity. The triazolopyridine scaffold is known for its ability to form hydrogen bonds and π-stacking interactions, which are essential for binding to biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with a similar structure can modulate the activity of key enzymes involved in neurodegeneration, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These enzymes play critical roles in the breakdown of neurotransmitters and are implicated in conditions like Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. Furthermore, it has shown promise in inhibiting the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine are another important aspect of its potential as a drug candidate. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it suitable for further development into oral or injectable formulations for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine in various therapeutic settings. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, 7-methyl-1,2,4-triazolo[1,5-a]pyridin-5-amine (CAS No. 1153431-58-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel drugs targeting neurodegenerative diseases, inflammation, and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of modern medicine.